5-Amino-2,4-dichlorobenzoic acid

• IUPAC Name: 5-amino-2,4-dichlorobenzoic acid
• InChI: InChI=1S/C7H5Cl2NO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key: GWQAKTJQXQZZNO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)Cl)Cl)C(=O)O
• Molecular Formula: C7H5Cl2NO2
• DSSTOX Substance ID: DTXSID10409424
• Molecular Weight: 206.02 g/mol
• CAS RN: 19861-63-3

Description

5-Amino-2,4-dichlorobenzoic acid is a chemical compound with the molecular formula C7H5Cl2NO2. It is used as a reagent in the synthesis of various derivatives. It is also a degradation product of certain substances in water treated by photo-fenton driven by solar irradiation.

Molecular Structure Analysis

The molecular structure of 5-Amino-2,4-dichlorobenzoic acid consists of a benzene ring substituted with two chlorine atoms, one amino group, and one carboxylic acid group.

Scientific Research Applications

Synthesis of Antibacterial Compounds

5-Amino-2,4-dichlorobenzoic acid: . The compound’s ability to act as a precursor for more complex structures makes it integral in pharmaceutical research, particularly in the development of new antibiotics.

Pesticide Development

The compound plays a significant role in the synthesis of pesticides. . This application is vital for improving crop protection and ensuring food security.

Environmental Impact Studies

5-Amino-2,4-dichlorobenzoic acid: . Research in this area contributes to our understanding of the compound’s fate in the environment and its potential effects on ecosystems.

Material Science

. Its inclusion in various materials can enhance their performance, durability, and sustainability.

Analytical Chemistry

. This application is crucial for monitoring water quality and assessing the presence of harmful substances in aquatic environments.

Organic Synthesis Research

5-Amino-2,4-dichlorobenzoic acid: . These molecules have various applications, including in medicinal chemistry and as probes in biological systems.

Mechanism of Action

Target of Action

It’s structurally similar to aminosalicylic acid, which is an anti-mycobacterial agent used with other anti-tuberculosis drugs .

Mode of Action

Aminosalicylic acid, a structurally similar compound, inhibits folic acid synthesis by binding to pteridine synthetase with greater affinity than para-aminobenzoic acid, effectively inhibiting the synthesis of folic acid .

Biochemical Pathways

The inhibition of folic acid synthesis by aminosalicylic acid can affect various biochemical pathways, including dna synthesis and repair, as folic acid is a crucial component in these processes .

Result of Action

The inhibition of folic acid synthesis by aminosalicylic acid can lead to the inhibition of bacterial growth, as folic acid is essential for bacterial dna synthesis and cell division .

Synthesis routes and methods

Procedure details

Tin(II) Chloride hydrate (50 g, 0.29 mol) was added to a solution of 2,4-dichloro-5-nitrobenzoic acid 1-2 (10.0 g, 0.045 mol) in EtOH (200 mL). The mixture was stirred for 70° C. for 30 min, cooled and poured onto ice. The pH of the mixture was adjusted to 8 using saturated aqueous NaHCO3. The suspension was left to stir at room temperature for 5 h and re-acidified to pH 5 with glacial AcOH. The resulting white suspension was continuously washed with EtOAc, the extracts combined, washed with brine, dried over Na2SO4, filtered and concentrated to afford the desired amine 1-3 as an off-white solid (8.8 g, 96%). 1H NMR (400 MHz, CD3OD) δ7.27 (s, 1H), 7.30 (s, 1H).